Cas no 887885-75-8 (4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one)
4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(1H-benzimidazol-2-yl)piperidine-1-carbonyl]-1-(4-methylphenyl)pyrrolidin-2-one
- 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one
-
- Inchi: 1S/C24H26N4O2/c1-16-6-8-19(9-7-16)28-15-18(14-22(28)29)24(30)27-12-10-17(11-13-27)23-25-20-4-2-3-5-21(20)26-23/h2-9,17-18H,10-15H2,1H3,(H,25,26)
- InChI Key: MCQVKHIARAKPRX-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C)C=C2)CC(C(N2CCC(C3NC4=CC=CC=C4N=3)CC2)=O)CC1=O
4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2600-0057-2μmol |
4-[4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl]-1-(4-methylphenyl)pyrrolidin-2-one |
887885-75-8 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F2600-0057-1mg |
4-[4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl]-1-(4-methylphenyl)pyrrolidin-2-one |
887885-75-8 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F2600-0057-2mg |
4-[4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl]-1-(4-methylphenyl)pyrrolidin-2-one |
887885-75-8 | 90%+ | 2mg |
$59.0 | 2023-07-06 |
4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one
Recent Advances in the Study of 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one (CAS: 887885-75-8)
The compound 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one (CAS: 887885-75-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized this molecule, demonstrating its high affinity for certain protein targets involved in inflammatory and oncogenic processes. The structural features of 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one, including the benzodiazolyl and piperidine moieties, are believed to contribute to its bioactivity.
In vitro and in vivo studies have shown promising results, with the compound exhibiting significant inhibitory effects on key enzymes and receptors. For instance, recent data suggest that it may act as a selective antagonist for certain G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been investigated, providing insights into its potential as a drug candidate.
Further research has explored the compound's therapeutic potential in various disease models. Preliminary findings indicate efficacy in reducing inflammation and tumor growth in animal models, suggesting its applicability in treating conditions like rheumatoid arthritis and certain cancers. However, detailed mechanistic studies and clinical trials are still required to validate these observations and assess safety profiles.
In conclusion, 4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one represents a promising scaffold for further drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its full therapeutic potential.
887885-75-8 (4-4-(1H-1,3-benzodiazol-2-yl)piperidine-1-carbonyl-1-(4-methylphenyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)